Cas no 49694-21-5 (Xylohexaose)

Xylohexaose is an oligosaccharide composed of six xylose units linked by β(1→4) glycosidic bonds. As a xylan-derived oligomer, it serves as a valuable substrate for studying xylanase activity and carbohydrate metabolism in biochemical research. Its well-defined structure makes it useful for calibrating analytical techniques such as HPLC and mass spectrometry. Xylohexaose is also employed in investigating prebiotic properties and interactions with gut microbiota due to its resistance to mammalian digestive enzymes. The compound’s high purity and stability ensure reproducibility in enzymatic assays and structural studies. Its water solubility and low molecular weight facilitate precise dosing in experimental applications.

Xylohexaose structure

Product Name:Xylohexaose

CAS No:49694-21-5

MF:C₃₀H₅₀O₂₅

MW:810.7030

CID:2036458

PubChem ID:74539951

Update Time:2025-11-02

Xylohexaose Chemical and Physical Properties

Names and Identifiers

- Xylohexaose
- 1,4-B-D-XYLOHEXAOSE
- O-beta-D-Xylopyranosyl-(1→4)-O-beta-D-xylopyranosyl-(1→4)-O-beta-D-xylopyranosyl-(1→4)-O-beta-D-xylopyranosyl-(1→4)-O-beta-D-xylopyranosyl-(1→4)-D-xylose
- O-XHE
- (2S,3R,4S,5R)-2-[(3R,4R,5R,6S)-6-[(3R,4R,5R,6S)-6-[(3R,4R,5R,6S)-6-[(3R,4R,5R,6S)-4,5-Dihydroxy-6-[(
- (2S,3R,4S,5R)-2-[(3R,4R,5R,6S)-6-[(3R,4R,5R,6S)-6-[(3R,4R,5R,6S)-6-[(3R,4R,5R,6S)-4,5-dihydroxy-6-[(3R,4R,5R)-4,5,6-trihydroxyoxan-3-yl]oxyoxan-3-yl]oxy-4,5-dihydroxyoxan-3-yl]oxy-4,5-dihydroxyoxan-3-yl]oxy-4,5-dihydroxyoxan-3-yl]oxyoxane-3,4,5-triol
- 49694-21-5
- DA-68748
- CID 74539951
- O-beta-D-Xylopyranosyl-(1-->4)-O-beta-D-xylopyranosyl-(1-->4)-O-beta-D-xylopyranosyl-(1-->4)-O-beta-D-xylopyranosyl-(1-->4)-O-beta-D-xylopyranosyl-(1-->4)-D-xylose
- Inchi： 1S/C30H50O25/c31-7-1-46-26(20(39)13(7)32)52-9-3-48-28(22(41)15(9)34)54-11-5-50-30(24(43)17(11)36)55-12-6-49-29(23(42)18(12)37)53-10-4-47-27(21(40)16(10)35)51-8-2-45-25(44)19(38)14(8)33/h7-44H,1-6H2/t7-,8-,9-,10-,11-,12-,13+,14+,15+,16+,17+,18+,19-,20-,21-,22-,23-,24-,25?,26+,27+,28+,29+,30+/m1/s1
- InChI Key： FTTUBRHJNAGMKL-HWHAXOAESA-N
- SMILES： O([C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])(C([H])([H])O1)O[C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])(C([H])([H])O1)O[C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])(C([H])([H])O1)O[H])O[H])O[H])O[H])O[H])O[H])O[H])[C@]1([H])C([H])([H])O[C@]([H])([C@@]([H])([C@@]1([H])O[H])O[H])O[C@]1([H])C([H])([H])O[C@]([H])([C@@]([H])([C@@]1([H])O[H])O[H])O[C@]1([H])C([H])([H])OC([H])([C@@]([H])([C@@]1([H])O[H])O[H])O[H]

Computed Properties

Exact Mass: 810.26411708g/mol
Monoisotopic Mass: 810.26411708g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 14
Hydrogen Bond Acceptor Count: 25
Heavy Atom Count: 55
Rotatable Bond Count: 10
Complexity: 1210
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 23
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 385
XLogP3: -10.2

Experimental Properties

Density: 1.77±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 237-242 ºC
Solubility: Soluble (884 g/l) (25 º C),
Specific Rotation: -70 º (c=1% in H2O)

Xylohexaose Pricemore >>

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MedChemExpress	HY-N6831-1mg	Xylohexaose	49694-21-5	98.88%	1mg	￥2200	2025-04-16
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ChemScence	CS-0100249-1mg	Xylohexaose	49694-21-5	99.55%	1mg	$220.0	2022-04-27
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X88530-10mg	Xylohexaose	49694-21-5	,HPLC≥96%	10mg	¥3328.0	2023-09-05
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN2348-10 mg	Xylohexaose	49694-21-5		10mg	￥5980.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN2348-25 mg	Xylohexaose	49694-21-5		25mg	￥9987.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN2348-50 mg	Xylohexaose	49694-21-5		50mg	￥14987.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN2348-100 mg	Xylohexaose	49694-21-5		100MG	￥22470.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN2348-200 mg	Xylohexaose	49694-21-5		200mg	￥33705.00	2022-04-26